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Compound of Interest

Compound Name: Tenaxin I

Cat. No.: B3339230 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a detailed, step-by-step guide for the proper

disposal of Tenaxin I, a non-hazardous substance, based on its safety data sheet. Adherence

to these procedures will help maintain a safe laboratory environment and ensure compliance

with regulations.

Chemical and Physical Properties of Tenaxin I
A summary of the key chemical and physical properties of Tenaxin I is provided in the table

below for easy reference.

Property Value

CAS Number 86926-52-5[1]

Molecular Formula C₁₈H₁₆O₇[1][2]

Molecular Weight 344.3 g/mol [2][3]

Appearance N/A

Purity >98%[4]

Hazard Classification Not a hazardous substance or mixture[1]

Solubility N/A

Storage Store in a sealed, cool, and dry condition[4]
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Experimental Protocols: Disposal of Tenaxin I
The following procedure outlines the recommended steps for the safe disposal of Tenaxin I.
This protocol is based on the safety data sheet, which indicates that Tenaxin I is not classified

as a hazardous substance.[1] However, it is crucial to prevent chemical waste from entering

drains or water courses.[1]

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles with side-shields,

protective gloves, and impervious clothing.[1]

Absorbent, non-reactive material (e.g., diatomite, universal binders, vermiculite, or sand).[1]

Sealable waste container, clearly labeled for non-hazardous chemical waste.

70% Isopropyl Alcohol (IPA) or another suitable decontamination solution.

Low-lint wipes.

Procedure:

Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you

are wearing the appropriate PPE, including safety goggles, gloves, and a lab coat.[1]

Waste Collection:

For solutions of Tenaxin I, absorb the liquid with a non-reactive, absorbent material like

diatomite or sand.[1]

For solid Tenaxin I, carefully sweep or transfer the material into the designated waste

container. Avoid creating dust.

Containerization: Place the absorbed material or solid Tenaxin I into a sealable, clearly

labeled waste container for non-hazardous chemical waste.

Decontamination:
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Decontaminate any surfaces or equipment that may have come into contact with Tenaxin I
by scrubbing with alcohol or a suitable detergent solution.[1]

Wipe down the decontaminated surfaces with low-lint wipes.

Disposal of Contaminated Materials: Dispose of all contaminated materials, including used

wipes and any disposable PPE, in the designated non-hazardous waste container.

Final Disposal: The sealed and labeled waste container should be disposed of in accordance

with your institution's, country's, federal, state, and local regulations for non-hazardous

chemical waste.[1] Do not dispose of Tenaxin I down the drain or in the regular trash unless

explicitly permitted by your institution's guidelines.

Logical Workflow for Tenaxin I Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Tenaxin I.
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Start: Tenaxin I Disposal

Step 1: Don Appropriate PPE
(Safety Goggles, Gloves, Lab Coat)

Step 2: Assess Form of Tenaxin I Waste

Solid Tenaxin I

Solid

Tenaxin I Solution

Liquid

Step 3b: Collect Solid Waste Step 3a: Absorb with
Inert Material (e.g., Sand)

Step 4: Place in Labeled
Non-Hazardous Waste Container

Step 5: Decontaminate Surfaces
and Equipment

Step 6: Dispose of Container
per Institutional & Local Regulations

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tenaxin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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